Cas no 1955515-76-0 (2-Amino-4-(methylsulfanyl)-N-(pyridin-2-yl)butanamide dihydrochloride)

• Product Name: 2-Amino-4-(methylsulfanyl)-N-(pyridin-2-yl)butanamide dihydrochloride
• CAS No: 1955515-76-0
• MF: C₁₀H₁₆ClN₃OS
• MW: 261.77153968811
• MDL: MFCD30180589
• CID: 5240730
• PubChem ID: 122360265
• Update Time: 2025-05-21

2-Amino-4-(methylsulfanyl)-N-(pyridin-2-yl)butanamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(methylsulfanyl)-N-(pyridin-2-yl)butanamide dihydrochloride

• MDL： MFCD30180589
• Inchi： 1S/C10H15N3OS.ClH/c1-15-7-5-8(11)10(14)13-9-4-2-3-6-12-9;/h2-4,6,8H,5,7,11H2,1H3,(H,12,13,14);1H
• InChI Key： BIQVVMDKWFCJGZ-UHFFFAOYSA-N
• SMILES： N(C1N=CC=CC=1)C(=O)C(N)CCSC.Cl

Additional information on 2-Amino-4-(methylsulfanyl)-N-(pyridin-2-yl)butanamide dihydrochloride

2-Amino-4-(methylsulfanyl)-N-(pyridin-2-yl)butanamide Dihydrochloride: A Comprehensive Overview

The compound 2-Amino-4-(methylsulfanyl)-N-(pyridin-2-yl)butanamide dihydrochloride, with the CAS number 1955515-76-0, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which incorporates an amino group, a methylsulfanyl substituent, and a pyridinyl moiety, all of which contribute to its diverse functional properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic asymmetric synthesis. These techniques not only enhance the yield and purity of the compound but also pave the way for its scalable production, making it more accessible for research and industrial applications. The structural integrity of 2-Amino-4-(methylsulfanyl)-N-(pyridin-2-yl)butanamide dihydrochloride has been extensively studied using advanced spectroscopic techniques like NMR and X-ray crystallography, providing deeper insights into its conformational dynamics and intermolecular interactions.

In terms of biological activity, this compound has demonstrated remarkable potential in various pharmacological assays. For instance, studies have shown that it exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to modulate ion channels has opened avenues for its application in neurodegenerative diseases. The methylsulfanyl group within its structure plays a pivotal role in enhancing its bioavailability and stability, making it a promising candidate for drug development.

The integration of pyridinyl functionality into the molecule imparts unique electronic properties, which have been exploited in the design of advanced materials. For example, researchers have successfully incorporated this compound into polymer frameworks to create stimuli-responsive materials with applications in sensors and drug delivery systems. Its ability to undergo reversible redox reactions under specific conditions further underscores its versatility in material science applications.

From an environmental standpoint, the synthesis and application of 2-Amino-4-(methylsulfanyl)-N-(pyridin-2-yl)butanamide dihydrochloride have been evaluated for their eco-friendliness. Green chemistry principles have been employed to minimize waste generation and reduce the use of hazardous reagents during its production. These efforts align with global sustainability goals and highlight the compound's potential as an environmentally benign alternative in various industrial processes.

In conclusion, 2-Amino-4-(methylsulfanyl)-N-(pyridin-2-yl)butanamide dihydrochloride represents a multifaceted chemical entity with vast untapped potential across diverse scientific domains. Ongoing research continues to unravel its full spectrum of applications, positioning it as a key player in future innovations. As advancements in synthetic methods and analytical techniques unfold, this compound is poised to make significant contributions to both academic research and industrial applications.